![molecular formula C18H24N4OS B7532702 N-[(1-benzylpiperidin-4-yl)methyl]-4-ethylthiadiazole-5-carboxamide](/img/structure/B7532702.png)
N-[(1-benzylpiperidin-4-yl)methyl]-4-ethylthiadiazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(1-benzylpiperidin-4-yl)methyl]-4-ethylthiadiazole-5-carboxamide, also known as BZT, is a synthetic compound that belongs to the family of piperidine derivatives. BZT has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.
Mechanism of Action
N-[(1-benzylpiperidin-4-yl)methyl]-4-ethylthiadiazole-5-carboxamide acts as a dopamine transporter inhibitor, which means that it blocks the reuptake of dopamine in the brain. This results in an increase in the levels of dopamine in the brain, which can have various effects on the body. This compound has been shown to have a higher affinity for the dopamine transporter than other drugs, such as cocaine and amphetamine.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on the body. This compound has been shown to increase the levels of dopamine in the brain, which can result in an increase in mood, motivation, and reward-seeking behavior. This compound has also been shown to have an effect on other neurotransmitters, such as serotonin and norepinephrine.
Advantages and Limitations for Lab Experiments
N-[(1-benzylpiperidin-4-yl)methyl]-4-ethylthiadiazole-5-carboxamide has several advantages for lab experiments. This compound has a high affinity for the dopamine transporter, which makes it a useful tool for studying the dopamine system. This compound has also been shown to have a longer half-life than other drugs, such as cocaine and amphetamine. However, this compound has some limitations for lab experiments, such as its potential toxicity and the need for specialized equipment to synthesize and study the compound.
Future Directions
There are several future directions for the study of N-[(1-benzylpiperidin-4-yl)methyl]-4-ethylthiadiazole-5-carboxamide. This compound has been shown to have potential applications in the treatment of various neurological disorders, such as Parkinson's disease, schizophrenia, and addiction. This compound has also been studied for its potential use as a tool for studying the dopamine system and its role in various neurological disorders. Further research is needed to fully understand the potential applications of this compound in scientific research and clinical practice.
Conclusion:
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has a high affinity for the dopamine transporter, which makes it a useful tool for studying the dopamine system. This compound has several advantages for lab experiments, such as its long half-life and high affinity for the dopamine transporter. However, this compound also has some limitations, such as its potential toxicity and the need for specialized equipment to synthesize and study the compound. Further research is needed to fully understand the potential applications of this compound in scientific research and clinical practice.
Synthesis Methods
N-[(1-benzylpiperidin-4-yl)methyl]-4-ethylthiadiazole-5-carboxamide can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The first step involves the reaction of ethyl 2-bromoacetate with thiosemicarbazide to form 4-ethylthiadiazole-5-carboxylic acid hydrazide. The second step involves the reaction of 4-ethylthiadiazole-5-carboxylic acid hydrazide with benzylpiperidine to form this compound.
Scientific Research Applications
N-[(1-benzylpiperidin-4-yl)methyl]-4-ethylthiadiazole-5-carboxamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have a high affinity for the dopamine transporter, which is a protein that regulates the levels of dopamine in the brain. This compound has been used as a tool to study the dopamine system and its role in various neurological disorders, such as Parkinson's disease, schizophrenia, and addiction.
Properties
IUPAC Name |
N-[(1-benzylpiperidin-4-yl)methyl]-4-ethylthiadiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N4OS/c1-2-16-17(24-21-20-16)18(23)19-12-14-8-10-22(11-9-14)13-15-6-4-3-5-7-15/h3-7,14H,2,8-13H2,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEJZOVWZQDLBBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(SN=N1)C(=O)NCC2CCN(CC2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.